Cas no 850736-66-2 (9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure
850736-66-2 structure
Product Name:9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
CAS No:850736-66-2
MF:C24H25N5O2
MW:415.487604856491
CID:5361743
Update Time:2025-07-21

9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 9-benzyl-1-methyl-3-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
    • 9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • Inchi: 1S/C24H25N5O2/c1-26-21-20(22(30)29(24(26)31)16-13-18-9-4-2-5-10-18)28-15-8-14-27(23(28)25-21)17-19-11-6-3-7-12-19/h2-7,9-12H,8,13-17H2,1H3
    • InChI Key: KBIHVTZQIIEKER-UHFFFAOYSA-N
    • SMILES: N12CCCN(CC3=CC=CC=C3)C1=NC1=C2C(=O)N(CCC2=CC=CC=C2)C(=O)N1C

9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F3235-0952-2μmol
9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
850736-66-2 90%+
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F3235-0952-10μmol
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9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
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F3235-0952-2mg
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F3235-0952-4mg
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F3235-0952-5mg
9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
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F3235-0952-10mg
9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
850736-66-2 90%+
10mg
$79.0 2023-07-05

Additional information on 9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Research Update on 9-Benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS: 850736-66-2)

In recent years, the compound 9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS: 850736-66-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and pharmacological relevance.

The compound, a derivative of the pyrimidopurine family, has been investigated for its role as a modulator of various biological pathways. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against phosphodiesterase 4 (PDE4), a target implicated in chronic inflammatory diseases such as asthma and rheumatoid arthritis.

From a synthetic chemistry perspective, advancements have been made in optimizing the yield and purity of 850736-66-2. A novel catalytic approach using palladium-based complexes was reported in Organic Letters (2024), achieving a 92% yield under mild conditions. This method addresses previous challenges related to scalability and environmental impact, making the compound more accessible for preclinical studies.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Research conducted by the National Institutes of Health (NIH) in 2024 revealed that 9-benzyl-1-methyl-3-(2-phenylethyl)-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione demonstrates favorable oral absorption and a half-life of approximately 8 hours in rodent models. These properties position it as a promising candidate for further development in oral therapeutics.

Despite these promising findings, challenges remain. Toxicity profiling in non-human primates indicated dose-dependent hepatotoxicity at higher concentrations, as reported in Toxicology and Applied Pharmacology (2023). Researchers are now exploring structural analogs to mitigate this issue while retaining the compound's therapeutic efficacy. Computational modeling studies suggest that modifications to the benzyl moiety could reduce off-target effects without compromising activity.

In conclusion, 850736-66-2 represents a chemically and biologically intriguing molecule with substantial potential in drug discovery. Ongoing research is focused on refining its pharmacological profile and expanding its therapeutic applications. The compound's progress exemplifies the intersection of synthetic chemistry and targeted biological investigation in modern medicinal research.

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